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Compound of Interest

Ethyl 2-aminothiazole-4-
Compound Name:
carboxylate

Cat. No.: B056460

An In-depth Technical Guide to Ethyl 2-aminothiazole-4-carboxylate (CAS 5398-36-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-aminothiazole-4-carboxylate, with CAS number 5398-36-7, is a pivotal heterocyclic
compound widely utilized as a versatile intermediate in the synthesis of numerous bioactive
molecules.[1] Its unique thiazole scaffold is a cornerstone in the development of various
pharmaceutical and agrochemical agents.[1] This technical guide provides a comprehensive
overview of its core properties, synthesis protocols, key applications, and safety information,
tailored for professionals in research and development.

Physicochemical Properties

Ethyl 2-aminothiazole-4-carboxylate is typically a white to pale yellow crystalline powder.[1]
[2] Its fundamental properties are summarized below, providing essential data for experimental
design and chemical handling.
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Property Value Reference

CAS Number 5398-36-7

Molecular Formula CeHsN202S [1]

Molecular Weight 172.20 g/mol [2]

Appearance White to yellowish tan powder [1]

Melting Point 177-181 °C [1]
ethyl 2-amino-1,3-thiazole-4-

IUPAC Name [2]
carboxylate

SMILES String CCOC(=0O)clcsc(N)nl
XHFUVBWCMLLKOZ-

InChl Key

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of Ethyl 2-aminothiazole-4-carboxylate is most commonly achieved via the
Hantzsch thiazole synthesis. This involves the condensation reaction between an a-haloketone
(or its equivalent) and a thiourea derivative.

General Synthesis Protocol

A widely cited method involves the reaction of ethyl 3-bromopyruvate with thiourea in an
alcohol solvent.[3]

Experimental Protocol:

o A mixture of thiourea (1.2 mmol) and ethyl 3-bromopyruvate (1 mmol) is prepared in ethanol
(2 mL).

e The reaction mixture is stirred at 70°C for approximately 1 hour.[3]

o Reaction completion is monitored using an appropriate technique (e.g., Thin-Layer
Chromatography).
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e Upon completion, the mixture is cooled to room temperature.
e The cooled mixture is then poured into ice water, causing the product to precipitate.[3]

e The resulting solid precipitate is collected by filtration and dried to yield Ethyl 2-
aminothiazole-4-carboxylate.[3]

A visual representation of this synthetic workflow is provided below.
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Figure 1. General workflow for the synthesis of Ethyl 2-aminothiazole-4-carboxylate.

Alternative Synthesis Method

An alternative "one-pot" cyclization method has been developed using ethyl 2-azidoacrylate
and potassium thiocyanate with an inorganic salt catalyst like FeSOa4-7H20. This method is
noted for its mild conditions and high yield.[4]

Characterization Protocols

The synthesized product is typically characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure.[5]

o Infrared (IR) Spectroscopy: Used to identify characteristic functional groups present in the
molecule.[2]

e Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern of the
compound.[2][5]

o Melting Point Analysis: The melting point is a key indicator of purity.[1]

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final
product.[1]

Applications in Research and Drug Development

Ethyl 2-aminothiazole-4-carboxylate is a crucial building block in medicinal and agricultural
chemistry due to the prevalence of the 2-aminothiazole moiety in biologically active
compounds.[1][6]

o Pharmaceutical Development: It serves as a key intermediate in synthesizing molecules with
a wide range of therapeutic activities, including:

o Antimicrobial and Antifungal Agents: The thiazole ring is a core component of many
compounds developed to combat bacterial and fungal infections.[1]
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o Anti-inflammatory and Analgesic Agents: Derivatives have shown potential in treating
inflammation.[6]

o Anticancer Agents: It is used in the synthesis of anaplastic lymphoma kinase (ALK)
inhibitors and stearoyl-CoA desaturase (SCD1) inhibitors for cancer treatment.[7]

o Antiviral (Anti-HIV) and Anthelmintic Agents: The scaffold is valuable in the development of
drugs targeting viruses and parasitic worms.[6]

 Agricultural Chemicals: The compound is used in the formulation of modern agrochemicals,
including pesticides and herbicides, contributing to crop protection and improved agricultural
output.[1]

The diverse applications stemming from this core chemical structure are illustrated in the
diagram below.
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Figure 2. Key application areas of Ethyl 2-aminothiazole-4-carboxylate.

Safety and Handling

Proper handling and storage are critical to ensure safety in the laboratory and maintain the
integrity of the compound.

Hazard Identification

According to the Globally Harmonized System (GHS), this compound is associated with the
following hazards:
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H302: Harmful if swallowed.[8][9]

H315: Causes skin irritation.[8][10]

H319: Causes serious eye irritation.[8][10]

H335: May cause respiratory irritation.[8][10]

Recommended Handling and Storage

o Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment
(PPE), including safety goggles with side-shields, impervious gloves, and protective clothing.
[8][10] Avoid formation of dust and aerosols.[10]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]
Recommended storage temperature is between 0-8 °C.[1]

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[10][11] Wear a self-contained breathing apparatus if necessary.[1]

First-Aid Measures

¢ In case of inhalation: Move the person to fresh air.[10]

 In case of skin contact: Immediately wash off with plenty of water and soap.

 In case of eye contact: Rinse cautiously with water for at least 15 minutes.[8][10]
« In case of ingestion: Rinse mouth with water. Do not induce vomiting.[8]

In all cases of exposure, seek medical attention if symptoms persist.[8]

Conclusion

Ethyl 2-aminothiazole-4-carboxylate is a high-value chemical intermediate with significant
and expanding roles in pharmaceutical and agricultural research. Its straightforward synthesis,
coupled with the biological importance of the 2-aminothiazole core, ensures its continued
relevance in the development of novel chemical entities. A thorough understanding of its
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properties, synthesis, and safety protocols is essential for its effective and safe utilization in a
research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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